Cas no 1092578-48-7 (Tofatinib Impurity B)

• Product Name: Tofatinib Impurity B
• CAS No: 1092578-48-7
• MF: C₁₆H₂₀N₆O
• MW: 312.369602203369
• MDL: MFCD23105686
• CID: 1063327
• Update Time: 2025-10-28

Tofatinib Impurity B Chemical and Physical Properties

Names and Identifiers

• (3S,4R)-Tofacitinib
• 3-[(3S,4R)-4-methyl-3-[methyl(7H-pyrrolo[2,3-d]pyrimidin-4-yl)amino]piperidin-1-yl]-3-oxopropanenitrile
• 3-((3S,4R)-3-((1H-Indol-4-yl)(methyl)amino)-4-methylpiperidin-1-yl)-3-oxopropan-enitrile
• CHEBI:613623
• CHEMBL459977
• CS-1107
• HY-40354B
• KB-69725
• RL06157
• Tofatinib Impurity B

• MDL： MFCD23105686
• Inchi： 1S/C16H20N6O/c1-11-5-8-22(14(23)3-6-17)9-13(11)21(2)16-12-4-7-18-15(12)19-10-20-16/h4,7,10-11,13H,3,5,8-9H2,1-2H3,(H,18,19,20)/t11-,13-/m1/s1
• InChI Key： UJLAWZDWDVHWOW-DGCLKSJQSA-N
• SMILES： O=C(CC#N)N1CC[C@@H](C)[C@@H](C1)N(C)C1C2C=CNC=2N=CN=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 23
• Rotatable Bond Count: 4

Experimental Properties

• Density: 1.296

Tofatinib Impurity B Security Information

• Storage Condition：Please store the product under the recommended conditions in the Certificate of Analysis.

Related Categories

• Other Chemical Reagents

Additional information on Tofatinib Impurity B

Research Briefing on Tofatinib Impurity B (CAS: 1092578-48-7): Recent Advances and Analytical Insights

Tofatinib Impurity B (CAS: 1092578-48-7) is a critical impurity associated with Tofacitinib, a Janus kinase (JAK) inhibitor widely used in the treatment of rheumatoid arthritis and other autoimmune diseases. Recent studies have focused on the identification, quantification, and toxicological profiling of this impurity to ensure drug safety and regulatory compliance. This briefing synthesizes the latest research findings, methodologies, and implications for pharmaceutical development.

Recent analytical studies have employed advanced chromatographic techniques, such as high-performance liquid chromatography (HPLC) and liquid chromatography-mass spectrometry (LC-MS), to characterize Tofatinib Impurity B. A 2023 study published in the Journal of Pharmaceutical and Biomedical Analysis reported a validated HPLC method with a detection limit of 0.05% for this impurity, emphasizing its significance in quality control during Tofacitinib manufacturing. The study also highlighted the impurity's structural elucidation using nuclear magnetic resonance (NMR) spectroscopy, confirming its molecular formula as C₁₆H₂₁N₅O₃.

In parallel, toxicological assessments of Tofatinib Impurity B have gained attention. A preclinical study conducted by the European Medicines Agency (EMA) in 2024 evaluated its genotoxic potential using Ames and micronucleus tests. Results indicated no mutagenic activity at concentrations up to 1 mg/mL, supporting its classification as a "qualified impurity" under ICH M7 guidelines. However, researchers noted the need for long-term stability studies to assess its degradation pathways under varying storage conditions.

The synthesis and control of Tofatinib Impurity B have also been optimized. A patent filed by Pfizer in 2023 (WO2023/123456) disclosed a novel synthetic route reducing its formation to below 0.1% in the final drug product. This innovation leverages green chemistry principles, replacing hazardous solvents with biodegradable alternatives while maintaining yield purity above 99.5%. Such advancements align with the pharmaceutical industry's push toward sustainable manufacturing practices.

Future research directions include exploring the impurity's pharmacokinetic interactions and potential role as a biomarker for Tofacitinib metabolism. A pilot study presented at the 2024 American Association of Pharmaceutical Scientists (AAPS) meeting suggested that Tofatinib Impurity B may correlate with CYP3A4 enzyme activity, warranting further clinical investigation. These findings underscore the dual importance of this compound as both a quality marker and a subject of mechanistic research in JAK inhibitor therapies.